Cas no 854778-30-6 ((2-Chloro-3-methoxyphenyl)boronic acid)

• Product Name: (2-Chloro-3-methoxyphenyl)boronic acid
• CAS No: 854778-30-6
• MF: C₇H₈BClO₃
• MW: 186.400621414185
• MDL: MFCD12913933
• CID: 828066
• PubChem ID: 46738917
• Update Time: 2025-10-24

(2-Chloro-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-3-methoxyphenyl)boronic acid
• 2-CHLORO-3-METHOXYPHENYLBORONIC ACID
• Boronic acid, (2-chloro-3-methoxyphenyl)-
• BCP26225
• FCH923879
• TRA0048461
• AM85142
• OR350096
• SY026044
• 2-CHLORO-3-METHOXYPHENYLBORONICACID
• AX8261305
• B-(2-Chloro-3-methoxy-phenyl)boronic acid
• ST2407881
• X2498
• Boronic acid, B-(2-chloro-3-methoxyphen
• B-(2-Chloro-3-methoxyphenyl)boronic acid (ACI)
• Boronic acid, (2-chloro-3-methoxyphenyl)- (9CI)

• MDL： MFCD12913933
• Inchi： 1S/C7H8BClO3/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,10-11H,1H3
• InChI Key： ZDWONVAXOXYOJK-UHFFFAOYSA-N
• SMILES： ClC1C(B(O)O)=CC=CC=1OC

Computed Properties

• Exact Mass: 186.02600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 49.7

Experimental Properties

• PSA: 49.69000
• LogP: 0.02840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-Chloro-3-methoxyphenyl)boronic acid

Comprehensive Overview of (2-Chloro-3-methoxyphenyl)boronic acid (CAS No. 854778-30-6)

(2-Chloro-3-methoxyphenyl)boronic acid (CAS No. 854778-30-6) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a chloro and methoxy substituent on the phenyl ring, enhances its reactivity and selectivity in forming carbon-carbon bonds.

The growing demand for boronic acid-based reagents like (2-Chloro-3-methoxyphenyl)boronic acid is driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers frequently search for "boronic acid applications in cancer therapy" or "how to optimize Suzuki coupling yields," reflecting its relevance in cutting-edge science. This compound’s stability under mild conditions makes it ideal for high-throughput screening and combinatorial chemistry, aligning with trends in AI-driven molecular design and green chemistry.

In the context of material science, 854778-30-6 is explored for its potential in organic electronics and sensor development. Queries such as "boronic acids in OLEDs" or "phenylboronic acid sensors for glucose detection" highlight interdisciplinary interest. The methoxy group in this compound can influence electron density distribution, a critical factor in designing conductive polymers or fluorescent probes.

From a synthetic perspective, (2-Chloro-3-methoxyphenyl)boronic acid is often compared to analogs like 4-methoxyphenylboronic acid or 2-chlorophenylboronic acid. Users frequently ask, "What is the shelf life of boronic acids?" or "How to store boronic acid derivatives?" Proper storage in anhydrous conditions at 2-8°C is recommended to prevent hydrolysis and maintain purity. Its crystalline form and solubility in THF or DMSO are also key considerations for lab protocols.

The compound’s role in peptide modification and biomarker labeling further expands its utility. Recent studies link arylboronic acids to antibody-drug conjugates (ADCs), a hot topic in "next-generation therapeutics" searches. Its low toxicity profile and compatibility with aqueous reaction conditions make it a sustainable choice for biomedical applications.

In summary, (2-Chloro-3-methoxyphenyl)boronic acid (CAS No. 854778-30-6) is a versatile building block bridging chemistry, biology, and materials engineering. Its alignment with trends like precision medicine and eco-friendly synthesis ensures continued relevance in scientific innovation.